molecular formula C6H12Cl2N4 B6245025 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine dihydrochloride, Mixture of diastereomers CAS No. 2408975-49-3

3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine dihydrochloride, Mixture of diastereomers

Cat. No. B6245025
CAS RN: 2408975-49-3
M. Wt: 211.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine dihydrochloride, Mixture of diastereomers” is a chemical compound with the CAS Number: 2230803-24-2 . It has a molecular weight of 225.12 . The compound is a mixture of diastereomers, which means it contains two or more stereoisomers that are not mirror images of each other .


Molecular Structure Analysis

The InChI code for this compound is 1S/C7H12N4.2ClH/c8-7-3-6(4-7)5-11-2-1-9-10-11;;/h1-2,6-7H,3-5,8H2;2*1H . This indicates the molecular structure of the compound, which includes a cyclobutan-1-amine group attached to a 1H-1,2,3-triazol-1-yl group .


Physical And Chemical Properties Analysis

This compound is a powder at room temperature . . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the retrieved documents .

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with this compound are H315, H319, and H335, which indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine dihydrochloride involves the use of a copper-catalyzed azide-alkyne cycloaddition reaction (CuAAC) to form the triazole ring, followed by a reductive amination reaction to introduce the amine group onto the cyclobutane ring.", "Starting Materials": [ "Cyclobutanone", "Sodium azide", "Propargylamine", "Copper sulfate", "Sodium ascorbate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of 3-(prop-2-yn-1-yl)cyclobutanone", "Cyclobutanone is reacted with propargylamine in the presence of a base such as sodium hydroxide to form 3-(prop-2-yn-1-yl)cyclobutanone.", "Step 2: CuAAC Reaction", "3-(prop-2-yn-1-yl)cyclobutanone is reacted with sodium azide in the presence of a copper catalyst, such as copper sulfate and a reducing agent, such as sodium ascorbate, to form 3-(1H-1,2,3-triazol-1-yl)cyclobutanone.", "Step 3: Reductive Amination", "3-(1H-1,2,3-triazol-1-yl)cyclobutanone is reduced with a reducing agent, such as sodium borohydride, in the presence of an amine, such as cyclobutanamine, to form 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine.", "Step 4: Dihydrochloride Salt Formation", "3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine is reacted with hydrochloric acid in ethanol to form the dihydrochloride salt of 3-(1H-1,2,3-triazol-1-yl)cyclobutan-1-amine dihydrochloride, which is a mixture of diastereomers." ] }

CAS RN

2408975-49-3

Molecular Formula

C6H12Cl2N4

Molecular Weight

211.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.